Cas no 1361612-76-1 (4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1361612-76-1
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919433
• Update Time: 2025-06-08

4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-8-2-1-6(5-9(8)14)7-3-4-18-11(10(7)19)12(15,16)17/h1-5,19H
• InChI Key： KXRQRLHJKHHEEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CN=C(C(F)(F)F)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

Research Briefing on 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1361612-76-1)

4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1361612-76-1) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique trifluoromethyl and dichlorophenyl substituents, exhibits promising biological activity, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, positioning it as a candidate for further investigation in various disease models.

The synthesis of 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine has been optimized in recent years to improve yield and purity, with methodologies involving multi-step organic reactions such as Suzuki coupling and hydroxylation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also investigated its stability under physiological conditions, revealing favorable pharmacokinetic profiles that support its potential as a drug scaffold.

Pharmacological studies have highlighted the compound's interaction with key biological targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro assays demonstrate its inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings suggest that 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine exhibits selective inhibition of certain tyrosine kinases, which are implicated in cancer progression. These results have spurred further in vivo studies to evaluate its efficacy and safety in animal models.

In addition to its kinase inhibitory activity, this compound has shown promise in modulating neurotransmitter systems, particularly those associated with neurological disorders. Research indicates its potential as a ligand for serotonin and dopamine receptors, which could pave the way for novel therapeutics in psychiatry and neurology. Computational modeling and molecular docking studies have provided insights into its binding modes, further elucidating its mechanism of action at the atomic level.

The therapeutic potential of 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine extends beyond oncology and neurology. Recent investigations have explored its role in infectious diseases, where it has demonstrated antimicrobial activity against resistant bacterial strains. Its unique chemical structure, combining halogenated and fluorinated groups, may contribute to its broad-spectrum bioactivity, making it a versatile candidate for multi-target drug design.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to enhance its drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, 4-(3,4-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1361612-76-1) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and therapeutic potential underscore the importance of continued investigation. As new data emerge, this compound may serve as a cornerstone for the development of innovative treatments across multiple disease areas. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to realize its full therapeutic potential.